Cas no 7497-10-1 (Benzoic acid,3,4-dichloro-, 2,3,4,5,6-pentachlorophenyl ester)

Benzoic acid,3,4-dichloro-, 2,3,4,5,6-pentachlorophenyl ester structure
7497-10-1 structure
Product Name:Benzoic acid,3,4-dichloro-, 2,3,4,5,6-pentachlorophenyl ester
CAS No:7497-10-1
MF:C13H3Cl7O2
MW:439.332717180252
CID:574579
PubChem ID:346724
Update Time:2025-04-19

Benzoic acid,3,4-dichloro-, 2,3,4,5,6-pentachlorophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,4-dichloro-, 2,3,4,5,6-pentachlorophenyl ester
    • NSC405024; AC1L85N4; NSC-405024; Benzoic acid, 3,4-dichloro-,pentachlorophenyl ester;
    • 7497-10-1
    • (2,3,4,5,6-pentachlorophenyl) 3,4-dichlorobenzoate
    • Benzoic acid, 3,4-dichloro-,pentachlorophenyl ester
    • NSC405024
    • DTXSID60323868
    • NSC-405024
    • Inchi: 1S/C13H3Cl7O2/c14-5-2-1-4(3-6(5)15)13(21)22-12-10(19)8(17)7(16)9(18)11(12)20/h1-3H
    • InChI Key: PUAMOKDPCZWYCF-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1OC(C1C=CC(=C(C=1)Cl)Cl)=O)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 435.79559
  • Monoisotopic Mass: 435.795273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 7.47960

Benzoic acid,3,4-dichloro-, 2,3,4,5,6-pentachlorophenyl ester Related Literature

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